Cas no 432-68-8 (Echinenone (Technical Grade))

• Product Name: Echinenone (Technical Grade)
• CAS No: 432-68-8
• MF: C₄₀H₅₄O
• MW: 550.856172084808
• CID: 330877
• PubChem ID: 329764812
• Update Time: 2025-05-20

Echinenone (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• b,b-Caroten-4-one
• Echinenone
• ECHINENONE(AS) (In Solution)
• ECHINENONE(AS) (In Solution) PrintBack
• all-trans-Echinenone
• Einecs 207-083-4
• β,β-Caroten-4-one
• aphanin
• beta,beta-Caroten-4-one
• .beta.,.beta.-Caroten-4-one
• C08592
• Echinenone, >=95.0% (HPLC)
• ECHINENONE (CONSTITUENT OF SPIRULINA) [DSC]
• 4-oxo-beta-carotene
• 2-Cyclohexen-1-one, 2,4,4-trimethyl-3-[3,7,12,16-tetramethyl-18-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3,5,7,9,11,13,15,17-octadecanonaenyl]-, (all-E)-
• 4-keto-beta-carotene
• myoxanthin
• UNII-LJ5IO02MNQ
• ECHINENONE [MI]
• 4-KETO-.BETA.-CAROTENE
• Echinenon
• Echinenone, all-trans-
• Echinenone/ (Myxoxanthin)
• .BETA.-ECHINENONE
• Echinenone (Technical Grade)
• NS00043351
• 4-OXO-.BETA.-CAROTENE
• 2,4,4-trimethyl-3-[3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohex-2-en-1-one
• DTXSID101026555
• SCHEMBL114770
• .beta.-Caroten-4-one, all-trans-
• 2,4,4-trimethyl-3-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohex-2-en-1-one
• LJ5IO02MNQ
• Myxoxanthine
• 432-68-8
• CHEBI:4746
• LMPR01070060
• Compound TNP-004859
• AKOS040734904
• Q1280339
• beta-Echinenone
• ss,ss-Caroten-4-one; Myxoxanthine; all-trans-Echinenone

• MDL： MFCD06656303
• Inchi： InChI=1S/C40H54O/c1-30(18-13-20-32(3)23-25-36-34(5)22-15-28-39(36,7)8)16-11-12-17-31(2)19-14-21-33(4)24-26-37-35(6)38(41)27-29-40(37,9)10/h11-14,16-21,23-26H,15,22,27-29H2,1-10H3
• InChI Key： QXNWZXMBUKUYMD-QQGJMDNJSA-N
• SMILES： CC(C=CC=C(C=CC1=C(C)CCCC1(C)C)C)=CC=CC=C(C=CC=C(C=CC1=C(C)C(=O)CCC1(C)C)C)C

Computed Properties

• Exact Mass: 550.41700
• Monoisotopic Mass: 550.417466
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 178-180°
• Boiling Point: 685.3±25.0 °C at 760 mmHg
• Flash Point: 370.8±14.0 °C
• Refractive Index: 1.57
• PSA: 17.07000
• LogP: 11.78480
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Echinenone (Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls

Additional information on Echinenone (Technical Grade)

Echinenone (Technical Grade): A Comprehensive Overview

Echinenone (CAS No. 432-68-8) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This technical-grade compound is known for its unique chemical structure and potential applications in various research areas. In this article, we will delve into the chemical properties, biological activities, and recent research developments surrounding Echinenone (Technical Grade).

Echinenone is a carotenoid derivative that belongs to the class of apocarotenoids. It is primarily found in marine organisms, particularly in the sea urchin Strongylocentrotus intermedius. The compound's molecular formula is C₃₀H₄₀O₂, and it has a molecular weight of 432.64 g/mol. The chemical structure of Echinenone features a conjugated polyene system, which contributes to its characteristic color and biological activities.

In terms of physical properties, Echinenone (Technical Grade) is a yellow to orange crystalline solid that is insoluble in water but soluble in organic solvents such as ethanol, methanol, and chloroform. Its stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for different applications.

The biological activities of Echinenone have been the subject of numerous scientific investigations. One of the most notable properties is its antioxidant activity. Research has shown that Echinenone can effectively scavenge free radicals and protect cells from oxidative stress. This property makes it a promising candidate for use in cosmetics and dietary supplements aimed at promoting skin health and overall well-being.

Beyond its antioxidant effects, Echinenone (Technical Grade) has also demonstrated anti-inflammatory properties. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various biological models. These findings suggest potential applications in the treatment of inflammatory diseases such as arthritis and dermatitis.

In the realm of cancer research, Echinenone has shown promise as a potential anticancer agent. Preclinical studies have reported that it can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is not yet fully understood but is believed to involve the modulation of signaling pathways involved in cell survival and proliferation.

The potential therapeutic applications of Echinenone (Technical Grade) have led to increased interest in its synthesis and purification methods. Researchers are continuously working on developing more efficient and cost-effective processes to produce high-purity forms of the compound. These efforts are crucial for advancing its use in pharmaceutical and nutraceutical products.

In addition to its direct biological activities, Echinenone has been explored for its potential as a lead compound for drug discovery. Its unique chemical structure provides a foundation for the development of novel derivatives with enhanced pharmacological properties. For instance, recent studies have focused on modifying the side chains of Echinenone to improve its solubility, bioavailability, and target specificity.

The environmental impact of compounds like Echinenone (Technical Grade) is also an important consideration. Sustainable sourcing methods and eco-friendly production processes are being developed to minimize the ecological footprint associated with their commercialization. This aligns with the growing trend towards green chemistry practices in the pharmaceutical industry.

In conclusion, Echinenone (Technical Grade) (CAS No. 432-68-8) is a multifaceted compound with a wide range of potential applications in research and industry. Its antioxidant, anti-inflammatory, and anticancer properties make it a valuable resource for scientists exploring new therapeutic strategies. As research continues to uncover more about this fascinating compound, it is likely that new opportunities for its use will emerge, contributing to advancements in health and wellness.